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Nucleoside and nucleotide analogues
Nucleoside and nucleotide analogues are synthetic molecules that mimic the structure of natural nucleosides or nucleotides, often used in pharmaceutical applications. These compounds play a crucial role in antiviral and anticancer therapies by interfering with viral replication processes or inhibiting specific enzymes involved in DNA synthesis within cells. For instance, they can act as inhibitors of reverse transcriptase (commonly found in retroviruses) or thymidine kinase, thereby disrupting the life cycle of viruses such as HIV and herpes simplex virus. Additionally, certain nucleoside analogues serve as chemotherapeutic agents by blocking the activity of DNA polymerases, leading to cell death in rapidly dividing cancer cells. Due to their distinct chemical structures, these analogues can exhibit improved stability, better cellular uptake, or reduced toxicity compared to their natural counterparts. Their applications span a wide range of medical treatments and are continuously being explored for new therapeutic strategies against various diseases.
3'-thia pyrimidine nucleosides
Thionucleosides
Cyclopentyl nucleosides
3-ribofuranosylpyrazoles
Oligonucleotides
3',5'-cyclic purine nucleoside phosphorothioates
Nucleoside and nucleotide analogues
Ribonucleoside phosphoramidites
1,3-substituted cyclopentyl purine nucleosides
1-pyranosylbenzotriazoles
2',3'-cyclic purine nucleoside phosphorothioates
2-ribofuranosylindazoles
Cyclobutyl nucleosides
1-pyranosylindoles
2',3'-cyclic pyrimidine nucleoside phosphorothioates
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
